Cas no 304-43-8 (4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-[([1,1'-biphenyl]-2-ylcarbonyl)amino]-3,3-dimethyl-7-oxo-, (2S,5R,6R)-)

• Product Name: 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-[([1,1'-biphenyl]-2-ylcarbonyl)amino]-3,3-dimethyl-7-oxo-, (2S,5R,6R)-
• CAS No: 304-43-8
• MF: C₂₁H₂₀N₂O₄S
• MW: 396.459504127502
• CID: 311207
• PubChem ID: 120650
• Update Time: 2025-04-19

4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-[([1,1'-biphenyl]-2-ylcarbonyl)amino]-3,3-dimethyl-7-oxo-, (2S,5R,6R)- Chemical and Physical Properties

Names and Identifiers

• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-[([1,1'-biphenyl]-2-ylcarbonyl)amino]-3,3-dimethyl-7-oxo-, (2S,5R,6R)-
• (2S,5R,6R)-3,3-dimethyl-7-oxo-6-[(2-phenylbenzoyl)amino]-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• (2S-(2alpha,5alpha,6beta))-6-((1,1'-Biphenyl)-2-ylformamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid
• (2S,5R,6R)-6-[(biphenyl-2-ylcarbonyl)amino]-3,3-dimethyl-7-oxo-4-thia-1-aza
• 2-Biphenylpenicillin
• 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 6-(((1,1'-biphenyl)-2-ylcarbonyl)amino)-3,3-dimethyl-7-oxo-, (2S-(2-alpha,5-alpha,6-beta))-
• Ancillin
• Biphenicillin
• BRN 0965361
• Diphenicillin
• SKF 12141
• 304-43-8
• EINECS 206-154-7
• DTXSID50184480

• Inchi： 1S/C21H20N2O4S/c1-21(2)16(20(26)27)23-18(25)15(19(23)28-21)22-17(24)14-11-7-6-10-13(14)12-8-4-3-5-9-12/h3-11,15-16,19H,1-2H3,(H,22,24)(H,26,27)/t15-,16+,19-/m1/s1
• InChI Key： BBQSZMJQBZBHAO-JTDSTZFVSA-N
• SMILES： S1C(C)(C)[C@H](C(=O)O)N2C([C@H]([C@@H]12)NC(C1=CC=CC=C1C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 396.114
• Monoisotopic Mass: 396.114
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.2270 (rough estimate)
• Boiling Point: 694.6°Cat760mmHg
• Flash Point: 373.9°C
• Refractive Index: 1.6930 (estimate)